Cas no 2171810-83-4 (4-(6-Chloropyridazin-3-yl)benzamide)

• Product Name: 4-(6-Chloropyridazin-3-yl)benzamide
• CAS No: 2171810-83-4
• MF: C₁₁H₈ClN₃O
• MW: 233.653720855713
• CID: 5760607
• PubChem ID: 165531387
• Update Time: 2025-05-25

4-(6-Chloropyridazin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-1586554
• 2171810-83-4
• 4-(6-chloropyridazin-3-yl)benzamide
• 4-(6-Chloropyridazin-3-yl)benzamide

• Inchi： 1S/C11H8ClN3O/c12-10-6-5-9(14-15-10)7-1-3-8(4-2-7)11(13)16/h1-6H,(H2,13,16)
• InChI Key： WZHDUGXPFQMZKZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(C(N)=O)=CC=2)N=N1

Computed Properties

• Exact Mass: 233.0355896g/mol
• Monoisotopic Mass: 233.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.9Ų

Additional information on 4-(6-Chloropyridazin-3-yl)benzamide

Introduction to 4-(6-Chloropyridazin-3-yl)benzamide (CAS No. 2171810-83-4)

4-(6-Chloropyridazin-3-yl)benzamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the chemical identifier CAS No. 2171810-83-4, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules. The structural motif of this benzamide derivative, featuring a chloropyridazine moiety, positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-(6-Chloropyridazin-3-yl)benzamide consists of a benzamide core linked to a 6-chloropyridazine ring. This configuration suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists. The chloropyridazine component is particularly noteworthy, as it has been extensively studied for its ability to modulate enzyme activity and receptor binding. This feature is particularly relevant in the context of developing novel therapeutic agents targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 4-(6-Chloropyridazin-3-yl)benzamide interacts with biological systems. These studies have revealed that the chloropyridazine ring can engage in hydrogen bonding and hydrophobic interactions with protein targets, which is crucial for drug efficacy. Additionally, the benzamide moiety contributes to the compound's solubility and bioavailability, factors that are critical for its potential use in therapeutic applications.

In the context of current pharmaceutical research, 4-(6-Chloropyridazin-3-yl)benzamide has been investigated for its potential role in modulating inflammatory pathways. Inflammatory responses are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. Preclinical studies have suggested that compounds containing the chloropyridazine scaffold may inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the broader trend in drug development towards targeting inflammation through multiple mechanisms.

The synthesis of 4-(6-Chloropyridazin-3-yl)benzamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloropyridazine group into the benzamide framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.

One of the most compelling aspects of 4-(6-Chloropyridazin-3-yl)benzamide is its versatility as a pharmacological scaffold. By modifying different parts of its structure, researchers can generate a library of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify novel lead compounds for further optimization. The ability to fine-tune the properties of this compound makes it a valuable tool in drug discovery pipelines.

The pharmacokinetic profile of 4-(6-Chloropyridazin-3-yl)benzamide is another area of interest. Studies have shown that this compound exhibits moderate oral bioavailability and reasonable metabolic stability, suggesting its potential for clinical use. However, further investigation into its absorption, distribution, metabolism, and excretion (ADME) properties is necessary to fully understand its behavior in vivo. This information is crucial for optimizing dosing regimens and minimizing potential side effects.

Recent preclinical studies have also explored the neuroprotective potential of 4-(6-Chloropyridazin-3-yl)benzamide. Neurodegenerative diseases such as Alzheimer's and Parkinson's are major health challenges globally, and there is a pressing need for new therapeutic strategies. The chloropyridazine moiety has been observed to interact with receptors involved in neurotransmission, suggesting that this compound may have cognitive-enhancing effects. Further research in this area could lead to novel treatments for these debilitating conditions.

The role of 4-(6-Chloropyridazin-3-yl)benzamide in addressing antimicrobial resistance is another emerging area of investigation. With the rise of multidrug-resistant pathogens, there is an urgent need for new antibiotics and antifungal agents. Structural analogs of this compound have shown promising activity against various bacterial strains, including those resistant to conventional antibiotics. This finding underscores the importance of exploring novel chemical entities like 4-(6-Chloropyridazin-3-yl)benzamide in combating antimicrobial resistance.

In conclusion,4-(6-Chloropyridazin-3-yl)benzamide (CAS No. 2171810-83-4) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing drugs targeting inflammation, neurodegenerative diseases, antimicrobial resistance, and other critical health issues. Continued investigation into its biological activities and pharmacokinetic properties will be essential for realizing its full therapeutic potential.